![molecular formula C16H12BrF2NO3 B2843197 2-((4-Bromobenzyl)amino)-2-oxoethyl 2,4-difluorobenzoate CAS No. 1794884-01-7](/img/structure/B2843197.png)
2-((4-Bromobenzyl)amino)-2-oxoethyl 2,4-difluorobenzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-((4-Bromobenzyl)amino)-2-oxoethyl 2,4-difluorobenzoate, also known as BBAOB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Scientific Research Applications
Organic Synthesis and Chemical Properties
- Synthesis of Benzimidazole Derivatives : Benzimidazole derivatives, known for their biological activities, have been synthesized through reactions involving compounds similar to "2-((4-Bromobenzyl)amino)-2-oxoethyl 2,4-difluorobenzoate." These derivatives show promise in antimicrobial, anticonvulsant, and antiproliferative activities, highlighting the compound's utility in developing pharmacologically active molecules (Nawrocka et al., 2004).
Photodynamic Therapy
- Photosensitizers for Cancer Treatment : New zinc phthalocyanines substituted with Schiff base derivatives, which can be related to the synthesis or functional groups similar to "2-((4-Bromobenzyl)amino)-2-oxoethyl 2,4-difluorobenzoate," have been developed. These compounds exhibit high singlet oxygen quantum yields, making them potent Type II photosensitizers for photodynamic therapy in cancer treatment, demonstrating the compound's potential in medicinal chemistry applications (Pişkin et al., 2020).
Catalysis
- Copper-Catalyzed Syntheses : Studies have shown that ligand-free copper-catalyzed syntheses of substituted benzimidazoles and related compounds can be efficiently performed using substrates that share functional groups with "2-((4-Bromobenzyl)amino)-2-oxoethyl 2,4-difluorobenzoate." This highlights its potential role in facilitating the synthesis of heterocyclic compounds, which are crucial in pharmaceutical development and material science (Saha et al., 2009).
properties
IUPAC Name |
[2-[(4-bromophenyl)methylamino]-2-oxoethyl] 2,4-difluorobenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12BrF2NO3/c17-11-3-1-10(2-4-11)8-20-15(21)9-23-16(22)13-6-5-12(18)7-14(13)19/h1-7H,8-9H2,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RWTYNAFLAVITNS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CNC(=O)COC(=O)C2=C(C=C(C=C2)F)F)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12BrF2NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
{[(4-Bromophenyl)methyl]carbamoyl}methyl 2,4-difluorobenzoate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.